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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzyl alcohol

Cat. No.: B063124 Get Quote

Technical Guide: 2-Fluoro-5-methoxybenzyl
alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 2-Fluoro-5-
methoxybenzyl alcohol, alongside experimental protocols for its synthesis and analysis. Due

to the limited availability of specific experimental data for this particular isomer, information from

closely related compounds and general methodologies are included for reference and

guidance.

Core Physical Properties
Quantitative data for 2-Fluoro-5-methoxybenzyl alcohol is not readily available in published

literature. The table below summarizes the known qualitative information and provides

comparative data from its precursor, 2-Fluoro-5-methoxybenzaldehyde, and a related isomer,

5-Fluoro-2-methoxybenzyl alcohol.
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Property
2-Fluoro-5-
methoxybenzyl
alcohol

2-Fluoro-5-
methoxybenzaldeh
yde (Precursor)

5-Fluoro-2-
methoxybenzyl
alcohol (Isomer)

CAS Number 161643-29-4 105728-90-3 426831-32-5

Molecular Formula C₈H₉FO₂ C₈H₇FO₂ C₈H₉FO₂

Molecular Weight 156.16 g/mol 154.14 g/mol 156.15 g/mol

Appearance White powder - Colorless oil[1]

Melting Point Not available Not available Not available

Boiling Point Not available 229-230 °C 242 °C[2]

Density Not available 1.237 g/mL at 25 °C 1.2 ± 0.1 g/cm³[2]

Solubility Not available Not available

Very soluble in N,N-

Dimethylformamide,

Soluble in methanol,

Sparingly soluble in

glacial acetic acid,

Very slightly soluble in

chloroform, Practically

insoluble in water.[2]

Refractive Index Not available n20/D 1.532 1.511[2]

Experimental Protocols
Synthesis of 2-Fluoro-5-methoxybenzyl alcohol
A common and effective method for the synthesis of benzyl alcohols is the reduction of the

corresponding benzaldehyde. The following is a generalized protocol for the synthesis of 2-
Fluoro-5-methoxybenzyl alcohol from 2-Fluoro-5-methoxybenzaldehyde.

Materials:

2-Fluoro-5-methoxybenzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51065694.htm
https://www.echemi.com/produce/pr2208033224-5-fluoro-2-methoxybenzyl-alcohol-99-kanbei.html
https://www.echemi.com/produce/pr2208033224-5-fluoro-2-methoxybenzyl-alcohol-99-kanbei.html
https://www.echemi.com/produce/pr2208033224-5-fluoro-2-methoxybenzyl-alcohol-99-kanbei.html
https://www.echemi.com/produce/pr2208033224-5-fluoro-2-methoxybenzyl-alcohol-99-kanbei.html
https://www.benchchem.com/product/b063124?utm_src=pdf-body
https://www.benchchem.com/product/b063124?utm_src=pdf-body
https://www.benchchem.com/product/b063124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium borohydride (NaBH₄)

Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

Water (H₂O)

Magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Separatory funnel

Procedure:

Dissolve 2-Fluoro-5-methoxybenzaldehyde in methanol in a round-bottom flask equipped

with a magnetic stir bar.

Cool the solution in an ice bath to 0-5 °C.

Slowly add sodium borohydride to the stirred solution in small portions.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for an additional 1-2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, remove the methanol under reduced pressure using a rotary

evaporator.

To the resulting residue, add dichloromethane and water.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (2x).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to yield

the crude 2-Fluoro-5-methoxybenzyl alcohol.

The crude product can be further purified by column chromatography on silica gel.

Determination of Physical Properties
The following are generalized protocols for determining key physical properties of an organic

compound like 2-Fluoro-5-methoxybenzyl alcohol.

Melting Point Determination (for a solid):

Ensure the sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in a melting point apparatus.

Heat the apparatus at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min when the

temperature is within 20 °C of the expected melting point.

Record the temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample.

Boiling Point Determination (for a liquid, can be adapted for a molten solid):

Place a small amount of the liquid into a small test tube.

Invert a capillary tube (sealed at one end) and place it into the test tube with the open end

submerged in the liquid.

Attach the test tube to a thermometer and heat it in a heating bath (e.g., oil bath).
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Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the

open end of the capillary.

When a continuous stream of bubbles is observed, remove the heat source.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualizations
Logical Workflow for Synthesis and Purification
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Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Fluoro-5-methoxybenzyl alcohol.
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Analytical Workflow for Characterization

Spectroscopic Analysis Chromatographic Analysis
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Structural Confirmation
and Purity Assessment

¹³C NMR Spectroscopy ¹⁹F NMR Spectroscopy FTIR Spectroscopy Gas Chromatography-Mass Spectrometry (GC-MS) High-Performance Liquid Chromatography (HPLC)

Purified Sample
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Caption: Analytical workflow for the characterization of 2-Fluoro-5-methoxybenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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